3-[4-(2,5-dimethylbenzoyl)-1-piperazinyl]-6-methylpyridazine

• IUPAC Name: (2,5-dimethylphenyl)-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H22N4O/c1-13-4-5-14(2)16(12-13)18(23)22-10-8-21(9-11-22)17-7-6-15(3)19-20-17/h4-7,12H,8-11H2,1-3H3
• InChI Key: WAUPYGCGQFROCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)N2CCN(CC2)C3=NN=C(C=C3)C
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol

Description

"3-[4-(2,5-dimethylbenzoyl)-1-piperazinyl]-6-methylpyridazine" is a chemical compound with a complex structure involving a pyridazine ring, a piperazine ring, and a dimethylbenzoyl group. This compound is part of a broader family of compounds known for their varied chemical and physical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of compounds similar to "3-[4-(2,5-dimethylbenzoyl)-1-piperazinyl]-6-methylpyridazine" often involves multi-step chemical reactions. For example, the synthesis of related compounds like 1-{[3-(4-Bromo­phen­yl)-1,2,4-oxadiazol-5-yl]meth­yl}-4-[(2,6-dimethyl­phen­yl)amino­carbonyl­meth­yl]piperazine and 1‐[(2,6‐Di­methyl­phenyl)­amino­carbonyl­methyl]‐4‐{[3‐(4‐nitro­phenyl)‐1,2,4‐oxa­diazol‐5‐yl]­methyl}piperazine was achieved through the reaction of different precursor molecules, often involving cyclization, substitution, or condensation reactions (Wang, Liu, Yan, 2006) (Wang, Chen, Pu, Wang, 2004).

Molecular Structure Analysis

The molecular structure of compounds in this class often features a combination of rings and functional groups. For example, the structure of 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives was characterized by X-ray crystallography, revealing specific crystal systems and space groups (Karczmarzyk, Malinka, 2004).

Chemical Reactions and Properties

Compounds similar to "3-[4-(2,5-dimethylbenzoyl)-1-piperazinyl]-6-methylpyridazine" can participate in various chemical reactions. For instance, compounds like 1-[3-methyl-2(3H)-benzazolon-5- or 6-yl]-4-{4-[cis-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl-methyl)-1,3-dioxolan-4-yl]methyleneoxyphenyl}piperazines were synthesized through reactions involving benzoxazolone, benzothiazolone, and benzimidazolone (Abdelaal, Kong, Bauer, 1992).

Physical Properties Analysis

The physical properties of such compounds depend on their molecular structure and can include aspects like solubility, melting point, and crystal structure. For example, the crystal and molecular structures of related compounds were analyzed, providing insights into their physical characteristics (Karczmarzyk, Malinka, 2004).

Scientific Research Applications

Antibacterial and Biofilm Inhibition : A study by Mekky, A. E. M., & Sanad, S. (2020) synthesized novel bis(pyrazole-benzofuran) hybrids with a piperazine linker, demonstrating potent antibacterial and biofilm inhibition activities against multiple bacterial strains, including MRSA and VRE. This research highlights the compound's potential in combating bacterial infections and addressing antibiotic resistance issues (Mekky & Sanad, 2020).

Crystal and Molecular Structure Analysis : Another research focused on the structural analysis of similar compounds, such as the study by Karczmarzyk, Z., & Malinka, W. (2004), which explored the crystal and molecular structures of dimethylisothiazolopyridine derivatives. These findings contribute to understanding the conformation and potential interactions of related compounds in biological systems (Karczmarzyk & Malinka, 2004).

Antimicrobial Activity : Patel, D., Kumari, P., & Patel, N. (2012) synthesized thiazolidinone derivatives linked with 1-pyridin-2-yl-piperazine, evaluating their antimicrobial activity against various bacteria and fungi. This underscores the potential of such compounds in developing new antimicrobial agents (Patel, Kumari, & Patel, 2012).

Anticancer Potential : The synthesis and evaluation of novel derivatives for anticancer activity represent another significant area of research. For instance, Mallesha, L., Mohana, K., Veeresh, B., Alvala, R., & Mallika, A. (2012) investigated 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines, identifying compounds with promising antiproliferative effects (Mallesha et al., 2012).

Antimicrobial and Antifungal Applications : Babu, D. S., Srinivasulu, D., & Kotakadi, V. (2015) synthesized novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives, demonstrating potential antimicrobial activity against various bacterial and fungal species (Babu, Srinivasulu, & Kotakadi, 2015).

Safety and Hazards

Based on the safety data sheets of related compounds, it can be inferred that similar compounds may cause skin irritation, serious eye irritation, and may be harmful if swallowed. They should be handled with appropriate safety measures.